1-[2-Amino-1-(2-methoxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid hcl

• IUPAC Name: 1-[2-amino-1-(2-methoxyphenyl)ethyl]pyrrolidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C14H20N2O3.ClH/c1-19-13-5-3-2-4-11(13)12(8-15)16-7-6-10(9-16)14(17)18;/h2-5,10,12H,6-9,15H2,1H3,(H,17,18);1H
• InChI Key: CWQCTXJJONQEDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CN)N2CCC(C2)C(=O)O.Cl
• Molecular Formula: C14H21ClN2O3
• Molecular Weight: 300.78 g/mol

Description

1-[2-Amino-1-(2-methoxy-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid hcl, also known as AMPEA, is a synthetic compound that has been extensively studied for its potential applications in the field of neuroscience. AMPEA is a glutamate receptor agonist, which means that it can bind to and activate specific receptors in the brain that are involved in the transmission of signals between neurons. In

Scientific Research Applications

Heterocyclic Amines in Scientific Research

Heterocyclic amines (HCAs) like 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) are mutagens/carcinogens found in cooked meat and fish, posing potential health risks. Studies on HCAs like PhIP have focused on understanding their formation, metabolism, and carcinogenic potential, providing a framework for investigating the toxicology, metabolism, and potential health impacts of related compounds (Nagao et al., 1996).

Metabolism and Detoxification

Research into the metabolism and detoxification of HCAs has provided insights into how these compounds are processed in the body. For instance, the role of human glutathione S-transferases (hGSTs) in detoxifying N-acetoxy-PhIP, a metabolite of PhIP, highlights the importance of understanding enzyme interactions for predicting cancer risk associated with exposure to these compounds (Coles et al., 2001).

Biomonitoring and Exposure Assessment

Studies have also focused on biomonitoring and exposure assessment to HCAs through the analysis of metabolites in human urine after consumption of cooked meats, demonstrating methodologies for assessing exposure to these and potentially related compounds (Kulp et al., 2000). This research is critical for understanding the extent of human exposure to HCAs and can be applied to the study of other similar chemicals.